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Compound of Interest

Compound Name: 3-Nitrotoluene

Cat. No.: B166867

This guide provides essential safety information, troubleshooting, and frequently asked
guestions for researchers, scientists, and drug development professionals working with 3-
Nitrotoluene.

Frequently Asked Questions (FAQS)

Q1: What are the primary health hazards associated with 3-Nitrotoluene?

Al: 3-Nitrotoluene is a toxic substance that poses significant health risks. It is toxic if
swallowed, toxic in contact with skin, and toxic if inhaled.[1][2][3] Prolonged or repeated
exposure may cause damage to organs.[1][3] Exposure can lead to symptoms such as
headache, weakness, dizziness, nausea, and an increased pulse and respiratory rate.[4] The
substance can also irritate the skin, eyes, and respiratory tract.[5][6]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling 3-Nitrotoluene?

A2: When handling 3-Nitrotoluene, a comprehensive set of PPE is required to ensure safety.
This includes:

e Hand Protection: Wear appropriate protective gloves, such as butyl rubber gloves.[4][5]

» Body Protection: Wear protective clothing to prevent skin contact.[4][7] Contaminated
clothing should be removed immediately and washed before reuse.[1][7]
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o Eye/Face Protection: Use a face shield or other forms of eye protection, which should be
worn in combination with respiratory protection.[1][4]

» Respiratory Protection: In case of inadequate ventilation or when vapors/aerosols are
generated, use a suitable respirator.[3][7] For exposures up to 20 ppm, a supplied-air
respirator is recommended.[5]

Q3: What are the correct storage conditions for 3-Nitrotoluene?

A3: Proper storage of 3-Nitrotoluene is crucial for safety and stability. It should be stored in a
cool, dry, and well-ventilated area.[1][4] The recommended storage temperature is between 2-
8°C.[8][9] The storage area should be secure and locked up.[1][7][10] Keep the container

tightly closed and store it separately from incompatible materials, food, and feedstuffs.[1][4][7]

Q4: Which substances are incompatible with 3-Nitrotoluene?

A4: 3-Nitrotoluene should not be stored with strong oxidizing agents, strong acids (like sulfuric
acid), strong bases, or reducing agents.[4][7][8] Contact with these substances can lead to
decomposition, producing toxic fumes and creating fire and explosion hazards.[8] Heat above
190°C may also cause explosive decomposition.[8]

Q5: What are the immediate first-aid measures for exposure to 3-Nitrotoluene?
A5: In case of any exposure, seek immediate medical attention.[1][7]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1][7] If
breathing is difficult or has stopped, provide artificial respiration.[5][7]

o Skin Contact: Immediately remove all contaminated clothing.[1][7] Wash the affected skin
area with plenty of soap and water.[1][7]

o Eye Contact: Rinse the eyes cautiously with plenty of water for several minutes.[1] If contact
lenses are present, remove them if it is easy to do so and continue rinsing.[1]

 Ingestion: Rinse the mouth with water.[1][7] Do NOT induce vomiting.[7] Call a poison center
or doctor immediately.[7]
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Troubleshooting Guides

Issue: | have spilled a small amount of 3-Nitrotoluene in the laboratory.
Solution: For a small spill (less than 4L) that you are trained and comfortable cleaning up:

e Ensure Safety: Evacuate non-essential personnel from the area.[6] Ensure the area is well-
ventilated, and eliminate all sources of ignition as 3-Nitrotoluene is combustible.[4][11]

o Wear Proper PPE: At a minimum, wear protective gloves, clothing, and eye/face protection.

[7]

o Containment: Stop the leak if it is safe to do so0.[4][10] For liquid spills, create dikes to
contain the flow.[4][5]

» Absorption: Cover the spill with a non-combustible, inert absorbent material such as sand,
dry earth, or vermiculite.[1][4][11] Do not use paper towels for flammable liquids as they can
increase evaporation.[11]

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, closed, and labeled container for hazardous waste.[1][6]

o Decontamination: Clean the spill area thoroughly to remove any residue.[12]

» Disposal: Dispose of the contaminated waste through an approved waste disposal plant in
accordance with local, regional, and national regulations.[1][7][10]

Issue: | feel dizzy and have a headache after my experiment with 3-Nitrotoluene.
Solution:

o Stop Work Immediately: Cease all work with the chemical.

» Move to Fresh Air: Immediately move to an area with fresh air and rest.[1]

o Seek Medical Attention: Inform your supervisor and seek medical advice or attention.[1] Get
medical help if you feel unwell.[1] These symptoms are consistent with exposure, and their
onset can be delayed.[2]
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o Review Safety Procedures: After the incident, review your handling procedures and
engineering controls (e.g., fume hood function) to identify and correct any potential causes of
exposure. Ensure you are using the correct PPE.

Data Presentation

Table 1: Physical and Chemical Properties of 3-Nitrotoluene

Property Value

Appearance Clear yellow to yellow-brownish liquid[5][8]
Molecular Formula C7H7NO2[8]

Molecular Weight 137.14 g/mol [8]

Melting Point 15 - 16 °CJ[8]

Boiling Point 230 - 232 °C[8][13]

Flash Point 106 °C (223 °F)[1][13]

Density 1.157 g/mL at 25 °C[8]

Vapor Pressure 0.1 mmHg (20 °C)[13]

Water Solubility Insoluble (0.419 g/L)[5][8]

Table 2: Occupational Exposure Limits

Organization Limit Type Value

ACGIH TLV TWA 2 ppm (skin)[8]

OSHA PEL TWA 5 ppm (30 mg/m3)[8][13]
NIOSH REL TWA 2 ppm (11 mg/m3)[8][13]
NIOSH IDLH Immediate Danger 200 ppm[8][13]

Table 3: Incompatible Materials and Conditions
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Class

Examples

Strong Oxidizing Agents

Peroxides, Nitrates, Perchlorates

Strong Acids

Sulfuric Acid, Nitric Acid[7][8]

Strong Bases

Sodium Hydroxide, Potassium Hydroxide[7][8]

Reducing Agents

Hydrides, Sulfites[7][8]

Other Conditions

Heat above 190°C, open flames, sparks[1][4][8]

Visual Workflow Guides
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Phase 1: Immediate Response
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Caption: Workflow for handling a 3-Nitrotoluene spill.
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Store 3-Nitrotoluene?

Is the area cool,
dry, & well-ventilated?

Is the area
secure/locked?

Is it separated from
incompatibles?

Is temperature
2-8°C?

Is container No
tightly closed? (Correct Temp)

es

Storage is Storage is Inappropriate
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Click to download full resolution via product page

Caption: Decision logic for the proper storage of 3-Nitrotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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